Cas no 2228737-22-0 (2,2-difluoro-2-(2-methoxypyridin-4-yl)ethan-1-ol)

2,2-Difluoro-2-(2-methoxypyridin-4-yl)ethan-1-ol is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical synthesis. The presence of difluoro and hydroxymethyl groups enhances its reactivity, making it a versatile intermediate for constructing complex molecules. The 2-methoxypyridine moiety contributes to its stability and facilitates further functionalization. This compound is particularly valuable in medicinal chemistry for its ability to modulate pharmacokinetic properties, such as metabolic stability and lipophilicity, in drug candidates. Its well-defined structure and high purity make it suitable for precision synthesis in research and industrial settings.
2,2-difluoro-2-(2-methoxypyridin-4-yl)ethan-1-ol structure
2228737-22-0 structure
Product Name:2,2-difluoro-2-(2-methoxypyridin-4-yl)ethan-1-ol
CAS No:2228737-22-0
MF:C8H9F2NO2
MW:189.15936923027
CID:5867483
PubChem ID:156250511
Update Time:2025-08-04

2,2-difluoro-2-(2-methoxypyridin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-2-(2-methoxypyridin-4-yl)ethan-1-ol
    • A1-59533
    • EN300-1954795
    • 2228737-22-0
    • 2,2-Difluoro-2-(2-methoxypyridin-4-yl)ethanol
    • SCHEMBL23215152
    • Inchi: 1S/C8H9F2NO2/c1-13-7-4-6(2-3-11-7)8(9,10)5-12/h2-4,12H,5H2,1H3
    • InChI Key: JOVXAHYGVFHMAC-UHFFFAOYSA-N
    • SMILES: FC(CO)(C1C=CN=C(C=1)OC)F

Computed Properties

  • Exact Mass: 189.06013485g/mol
  • Monoisotopic Mass: 189.06013485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 42.4Ų

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Additional information on 2,2-difluoro-2-(2-methoxypyridin-4-yl)ethan-1-ol

Comprehensive Guide to 2,2-Difluoro-2-(2-Methoxypyridin-4-yl)Ethan-1-ol (CAS No. 2228737-22-0): Properties, Applications, and Market Insights

In the ever-evolving field of organic chemistry, fluorinated compounds have gained significant attention due to their unique properties and wide-ranging applications. One such compound, 2,2-difluoro-2-(2-methoxypyridin-4-yl)ethan-1-ol (CAS No. 2228737-22-0), stands out for its potential in pharmaceutical and agrochemical research. This article delves into the chemical characteristics, synthesis methods, applications, and market trends of this intriguing molecule, providing valuable insights for researchers and industry professionals.

The molecular structure of 2,2-difluoro-2-(2-methoxypyridin-4-yl)ethan-1-ol combines a pyridine ring with difluoroethanol functionality, creating a versatile building block for various synthetic applications. With a molecular formula of C8H9F2NO2 and a molecular weight of 189.16 g/mol, this compound exhibits interesting physicochemical properties that make it valuable in medicinal chemistry. The presence of both fluorine atoms and the methoxypyridine moiety contributes to its unique reactivity profile and potential biological activity.

Recent studies have highlighted the growing importance of fluorinated pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. The 2-methoxypyridine scaffold, combined with the difluoroethanol group, offers opportunities for creating novel bioactive molecules with improved metabolic stability and membrane permeability. Researchers are particularly interested in how the 2,2-difluoro substitution pattern affects the compound's hydrogen bonding capacity and lipophilicity.

Synthetic approaches to 2,2-difluoro-2-(2-methoxypyridin-4-yl)ethan-1-ol typically involve the fluorination of appropriate pyridine precursors or the coupling of difluoroethanol derivatives with functionalized pyridine building blocks. The choice of synthetic route often depends on the desired purity level and scale of production. Recent advances in continuous flow chemistry have shown promise for the efficient and scalable synthesis of such fluorinated heterocyclic compounds.

In pharmaceutical applications, CAS 2228737-22-0 serves as a valuable intermediate for the preparation of potential drug candidates. Its structural features make it particularly interesting for the development of central nervous system (CNS) drugs, as the difluoroethanol moiety can enhance blood-brain barrier penetration. Several research groups are investigating its incorporation into novel analgesic and anti-inflammatory compounds, taking advantage of the pyridine ring's ability to participate in key molecular interactions.

The agrochemical industry has also shown interest in 2,2-difluoro-2-(2-methoxypyridin-4-yl)ethan-1-ol derivatives for the development of new generation pesticides and herbicides. The fluorine atoms in the molecule can significantly alter the biological activity and environmental persistence of agrochemicals, making them more effective at lower application rates. This aligns with the current industry focus on developing sustainable crop protection solutions with reduced environmental impact.

Market analysis indicates growing demand for specialized fluorinated building blocks like 2228737-22-0, particularly in the Asia-Pacific region where pharmaceutical and agrochemical production is expanding rapidly. The compound's versatility and the increasing importance of fluorine in medicinal chemistry suggest that its market value will continue to rise in the coming years. Custom synthesis providers and contract research organizations are actively developing efficient production methods to meet this demand.

From a regulatory perspective, 2,2-difluoro-2-(2-methoxypyridin-4-yl)ethan-1-ol is generally considered safe for research purposes when handled according to standard laboratory safety protocols. However, as with all chemical substances, proper risk assessment and safety measures should be implemented during handling and storage. The compound's stability and storage requirements are typical for fluorinated organic compounds, with recommendations to store it in a cool, dry place under inert atmosphere.

Future research directions for CAS 2228737-22-0 include exploring its potential in materials science applications, particularly in the development of specialty polymers and liquid crystals. The combination of fluorine atoms and the pyridine ring could impart unique electronic and optical properties to materials. Additionally, computational chemistry approaches are being employed to better understand the compound's conformational preferences and interaction potentials, which could guide the design of more effective derivatives.

For researchers working with 2,2-difluoro-2-(2-methoxypyridin-4-yl)ethan-1-ol, analytical characterization typically involves a combination of NMR spectroscopy (particularly 19F NMR), mass spectrometry, and HPLC analysis. These techniques are essential for verifying the compound's purity and identity, especially when used as a building block in complex synthetic pathways. Recent advances in analytical methods have improved the detection and quantification of such fluorinated heterocycles in complex matrices.

In conclusion, 2,2-difluoro-2-(2-methoxypyridin-4-yl)ethan-1-ol (CAS No. 2228737-22-0) represents an important class of fluorinated pyridine derivatives with significant potential in multiple scientific and industrial applications. Its unique structural features combine the advantages of fluorine substitution with the versatility of the pyridine scaffold, making it a valuable tool for researchers in medicinal chemistry, agrochemical development, and materials science. As the demand for innovative fluorinated compounds continues to grow, this molecule is poised to play an increasingly important role in scientific advancement and technological innovation.

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